Cas no 1343144-27-3 (4-(6-Chloropyridazine-3-carbonyl)-1,4-oxazepane)

• Product Name: 4-(6-Chloropyridazine-3-carbonyl)-1,4-oxazepane
• CAS No: 1343144-27-3
• MF: C₁₀H₁₂ClN₃O₂
• MW: 241.674180984497
• CID: 5462659
• Update Time: 2025-05-22

4-(6-Chloropyridazine-3-carbonyl)-1,4-oxazepane Chemical and Physical Properties

Names and Identifiers

• 4-(6-Chloropyridazine-3-carbonyl)-1,4-oxazepane
• (6-chloropyridazin-3-yl)-(1,4-oxazepan-4-yl)methanone
• Z1065672120
• Methanone, (6-chloro-3-pyridazinyl)(tetrahydro-1,4-oxazepin-4(5H)-yl)-

• Inchi： 1S/C10H12ClN3O2/c11-9-3-2-8(12-13-9)10(15)14-4-1-6-16-7-5-14/h2-3H,1,4-7H2
• InChI Key： KIQIFNPFLDFIQI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N2CCOCCC2)=O)N=N1

Computed Properties

• Exact Mass: 241.0618043 g/mol
• Monoisotopic Mass: 241.0618043 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.3
• Molecular Weight: 241.67

Additional information on 4-(6-Chloropyridazine-3-carbonyl)-1,4-oxazepane

Comprehensive Overview of 4-(6-Chloropyridazine-3-carbonyl)-1,4-oxazepane (CAS No. 1343144-27-3)

The compound 4-(6-Chloropyridazine-3-carbonyl)-1,4-oxazepane (CAS No. 1343144-27-3) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural framework combining a chloropyridazine moiety and a 1,4-oxazepane ring, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to modulate biological targets.

In recent years, the demand for high-purity intermediates like 4-(6-Chloropyridazine-3-carbonyl)-1,4-oxazepane has surged, driven by advancements in medicinal chemistry and crop protection. The compound’s chloropyridazine component is known for its electron-withdrawing properties, which can enhance the reactivity of adjacent functional groups. Meanwhile, the 1,4-oxazepane ring contributes to improved solubility and metabolic stability—a critical factor in drug design and agrochemical formulations.

One of the most frequently searched questions in scientific databases revolves around the synthetic routes for CAS No. 1343144-27-3. Current methodologies often involve multi-step reactions, including amide coupling and cyclization techniques. Optimizing these processes to achieve higher yields and scalability remains a key focus for industrial and academic labs alike. Additionally, the compound’s spectroscopic data (e.g., NMR, HPLC) is widely discussed in forums, as it aids in quality control and structural verification.

From an SEO perspective, trending queries related to this compound include "4-(6-Chloropyridazine-3-carbonyl)-1,4-oxazepane supplier," "CAS 1343144-27-3 applications," and "chloropyridazine derivatives in drug discovery." These reflect the growing interest in its commercial availability and functional versatility. Notably, the rise of AI-driven molecular modeling has further amplified its relevance, as computational tools predict its interactions with proteins and enzymes.

Environmental and regulatory considerations also play a role in the discourse around 4-(6-Chloropyridazine-3-carbonyl)-1,4-oxazepane. While not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. Researchers emphasize the importance of green chemistry principles when synthesizing such compounds to minimize waste and energy consumption—a topic aligned with global sustainability goals.

In conclusion, CAS No. 1343144-27-3 represents a compelling case study in the intersection of structural complexity and practical utility. Its dual functionality—bridging pharmaceutical and agrochemical domains—makes it a valuable subject for ongoing research. As innovation in heterocyclic chemistry accelerates, this compound is poised to remain a focal point for scientists addressing challenges in targeted therapy and sustainable agriculture.